Cas no 1935267-05-2 (3-formyloxolane-3-carbonitrile)

• Product Name: 3-formyloxolane-3-carbonitrile
• CAS No: 1935267-05-2
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 5246310
• Update Time: 2025-10-29

3-formyloxolane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Furancarbonitrile, 3-formyltetrahydro-
• 3-formyloxolane-3-carbonitrile

• Inchi： 1S/C6H7NO2/c7-3-6(4-8)1-2-9-5-6/h4H,1-2,5H2
• InChI Key： XJWPEUGZWCUNAI-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(C#N)C1

Additional information on 3-formyloxolane-3-carbonitrile

3-Formyloxolane-3-Carbonitrile: A Comprehensive Overview

3-Formyloxolane-3-carbonitrile (CAS No. 1935267-05-2) is a versatile organic compound with significant applications in various fields of chemistry. This compound, also referred to as oxolane derivative with formyl and cyano groups, has garnered attention due to its unique structural properties and potential for functionalization in advanced materials and pharmaceuticals.

The molecular structure of 3-formyloxolane-3-carbonitrile consists of a five-membered cyclic ether (oxolane) ring with two substituents: a formyl group (-CHO) and a cyano group (-CN). This arrangement makes it an ideal candidate for exploring reactivity under different chemical conditions. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are crucial in drug discovery and material science.

One of the most notable aspects of 3-formyloxolane-3-carbonitrile is its ability to undergo various transformations, such as nucleophilic additions and eliminations. Researchers have demonstrated that the compound can serve as a precursor for synthesizing bioactive molecules, including antiviral agents and anticancer drugs. For instance, a study published in 2023 revealed that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In terms of physical properties, 3-formyloxolane-3-carbonitrile has a melting point of approximately 85°C and a boiling point around 180°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in solution-based reactions. The compound's stability under mild reaction conditions further enhances its utility in organic synthesis.

The synthesis of 3-formyloxolane-3-carbonitrile typically involves multi-step processes, often starting from readily available starting materials such as glycidaldehyde or epoxides. A recent advancement in its synthesis involves the use of catalytic asymmetric methods, which not only improve yield but also provide access to enantiomerically pure products. This development is particularly significant for applications in chiral chemistry and asymmetric catalysis.

Applications of 3-formyloxolane-3-carbonitrile extend beyond traditional organic synthesis. Its ability to form stable metal complexes has led to its exploration in coordination chemistry and catalysis. For example, studies have shown that this compound can act as a ligand in transition metal-catalyzed reactions, facilitating the formation of complex molecular architectures.

In the field of materials science, oxolane derivatives with formyl and cyano groups are being investigated for their potential in creating advanced polymers and coatings. The cyano group imparts electron-withdrawing properties, while the formyl group introduces reactivity, making these compounds ideal for functional materials with tailored electronic properties.

Moreover, the environmental impact of synthesizing and using 3-formyloxolane-3-carbonitrile has been a topic of recent research. Scientists are exploring green chemistry approaches to minimize waste and improve sustainability in its production processes. This aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, 3-formyloxolane-3-carbonitrile (CAS No. 1935267-05-2) stands out as a valuable compound with diverse applications across multiple disciplines. Its structural versatility, reactivity, and potential for functionalization make it a subject of ongoing research interest. As new studies emerge, this compound is expected to play an even more significant role in advancing chemical science and technology.